Cas no 1580956-92-8 (N-[(1-aminocyclohexyl)methyl]-3,4-dichloro-benzamide)

• Product Name: N-[(1-aminocyclohexyl)methyl]-3,4-dichloro-benzamide
• CAS No: 1580956-92-8
• MF: C₁₄H₁₈Cl₂N₂O
• MW: 301.211521625519
• CID: 4606974
• Update Time: 2025-07-21

N-[(1-aminocyclohexyl)methyl]-3,4-dichloro-benzamide Chemical and Physical Properties

Names and Identifiers

• N,N-didesmethyl AH 7921
• N-[(1-aminocyclohexyl)methyl]-3,4-dichloro-benzamide

• Inchi： 1S/C14H18Cl2N2O/c15-11-5-4-10(8-12(11)16)13(19)18-9-14(17)6-2-1-3-7-14/h4-5,8H,1-3,6-7,9,17H2,(H,18,19)
• InChI Key： LOONJCCUJYOMJH-UHFFFAOYSA-N
• SMILES： C(NCC1(N)CCCCC1)(=O)C1=CC=C(Cl)C(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-[(1-aminocyclohexyl)methyl]-3,4-dichloro-benzamide

Professional Introduction to N-[(1-aminocyclohexyl)methyl]-3,4-dichloro-benzamide (CAS No. 1580956-92-8)

N-[(1-aminocyclohexyl)methyl]-3,4-dichloro-benzamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1580956-92-8, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a benzamide moiety linked to a cyclohexylamine derivative, which contributes to its distinctive chemical behavior and reactivity.

The benzamide group in N-[(1-aminocyclohexyl)methyl]-3,4-dichloro-benzamide plays a crucial role in its pharmacological activity. Benzamides are well-known for their role as pharmacophores in various therapeutic agents, particularly in the treatment of pain and inflammation. The presence of the 3,4-dichloro substituents on the benzene ring enhances the compound's interaction with biological targets, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of structural modifications in benzamide derivatives for optimizing their pharmacological properties. The incorporation of a cyclohexylamine moiety in N-[(1-aminocyclohexyl)methyl]-3,4-dichloro-benzamide not only influences its solubility but also modulates its binding affinity to biological receptors. This has led to increased interest in exploring its potential as an intermediate in the synthesis of novel pharmaceutical agents.

In the realm of drug discovery, N-[(1-aminocyclohexyl)methyl]-3,4-dichloro-benzamide has been studied for its potential role in modulating enzymatic activities. The compound's ability to interact with specific enzymes has been investigated in vitro, revealing promising results in terms of inhibitory effects on certain therapeutic targets. These findings suggest that further exploration of this compound could lead to the development of new drugs with enhanced efficacy and reduced side effects.

The synthesis of N-[(1-aminocyclohexyl)methyl]-3,4-dichloro-benzamide involves a series of well-defined chemical reactions that highlight the expertise required in medicinal chemistry. The process typically involves the condensation of 3,4-dichlorobenzoyl chloride with 1-(methylamino)cyclohexane, followed by purification steps to obtain the desired product. This synthetic route underscores the importance of precision and control in chemical synthesis to ensure high yields and purity.

Advances in computational chemistry have also contributed to a deeper understanding of the properties of N-[(1-aminocyclohexyl)methyl]-3,4-dichloro-benzamide. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the design of more effective derivatives. These computational approaches are increasingly integral to modern drug discovery processes, offering a cost-effective and efficient means of evaluating potential candidates.

The potential applications of N-[(1-aminocyclohexyl)methyl]-3,4-dichloro-benzamide extend beyond traditional pharmaceuticals. Research has suggested its utility in developing agrochemicals and specialty chemicals, where its unique structural features could be leveraged for novel applications. This versatility underscores the importance of broadening the scope of research beyond traditional therapeutic areas.

Future directions for research on N-[(1-aminocyclohexyl)methyl]-3,4-dichloro-benzamide include exploring its role in targeted therapy and combination drug regimens. The compound's ability to interact with multiple biological targets makes it an attractive candidate for developing synergistic therapeutic approaches. Additionally, investigating its metabolic stability and pharmacokinetic properties will be crucial for determining its suitability for clinical use.

The growing interest in N-[(1-aminocyclohexyl)methyl]-3,4-dichloro-benzamide is also driven by advancements in analytical techniques that allow for detailed characterization of its properties. High-resolution spectroscopy methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have enabled researchers to gain a comprehensive understanding of its molecular structure and dynamics. These techniques are essential for ensuring the quality and consistency of pharmaceutical compounds.

In conclusion, N-[(1-aminocyclohexyl)methyl]-3,4-dichloro-benzamide represents a significant compound with diverse applications in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable subject for further research and development. As our understanding of medicinal chemistry continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.